Cas no 14187-31-6 (Quinolinium,1-ethyl-2-[5-(1-ethyl-2(1H)-quinolinylidene)-1,3-pentadien-1-yl]-, iodide (1:1))

• Product Name: Quinolinium,1-ethyl-2-[5-(1-ethyl-2(1H)-quinolinylidene)-1,3-pentadien-1-yl]-, iodide (1:1)
• CAS No: 14187-31-6
• MF: C₂₇H₂₇IN₂
• MW: 506.421159029007
• CID: 179598
• PubChem ID: 57649885
• Update Time: 2025-06-08

Quinolinium,1-ethyl-2-[5-(1-ethyl-2(1H)-quinolinylidene)-1,3-pentadien-1-yl]-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Quinolinium,1-ethyl-2-[5-(1-ethyl-2(1H)-quinolinylidene)-1,3-pentadien-1-yl]-, iodide (1:1)
• 1,1'-DIETHYL-2,2'-DICARBOCYANINE IODIDE
• 1,1-Diethyl-2,2-Dicarbocyanine Iodide
• 1-Ethyl-2-[5-(1-ethylquinoline-2(1H)-ylidene)-1,3-pentadienyl]quinoline-1-ium
• 1,1''-Diethyl-2,2''-quinodicarbocyanine iodide
• 1-ethyl-2-[5-(1-ethyl-2(1h)-quinolinylidene)-1,3-pentadienyl]-quinoliniuio
• 1-ethyl-2-[5-(1-ethyl-2(1H)-quinolylidene)penta-1,3-dienyl]quinolinium iodide
• 1-Ethyl-2-[5-(1-ethylquinoline-2(1H)-ylidene)-1,3-pentadienyl]quinoline-1-ium·iodide
• 1-Ethyl-2-[5-(1-ethyl-1,2-dihydroquinoline-2-ylidene)-1,3-pentadienyl]quinolinium·iodide
• 1,1'-Diethyl-2,2'-dicarbocyanine iodide,99%
• 1,1''-DIETHYL-2,2''-DICARBOCYANINE IODIDE 99%
• Quinolinium, 1-ethyl-2-(5-(1-ethyl-2(1H)-quinolinylidene)-1,3-pentadien-1-yl)-, iodide (1:1)
• (2E)-1-ethyl-2-[(2E,4E)-5-(1-ethylquinolin-1-ium-2-yl)penta-2,4-dienylidene]quinoline;iodide
• Quinolinium, 1-ethyl-2-[5-(1-ethyl-2(1H)-quinolinylidene)-1,3-pentadien-1-yl]-, iodide (1:1)
• 1-Ethyl-2-(5-(1-ethylquinolin-2(1H)-ylidene)penta-1,3-dien-1-yl)quinolin-1-ium iodide
• 1,1'-Diethyl-2,2'-dicarbocyanine iodide, 97%
• 1-ethyl-2-[5-(1-ethylquinolin-1-ium-2-yl)penta-2,4-dienylidene]quinoline;iodide
• 14187-31-6
• EINECS 238-040-8
• Quinolinium, 1-ethyl-2-(5-(1-ethyl-2(1H)-quinolinylidene)-1,3-pentadienyl)-, iodide
• 1Ethyl2(5(1ethyl2(1H)quinolylidene)penta1,3dienyl)quinolinium iodide
• Quinolinium, 1ethyl2(5(1ethyl2(1H)quinolinylidene)1,3pentadien1yl), iodide (1:1)
• DTXSID10884732
• DTXCID101024159
• G77593
• Quinolinium, 1ethyl2(5(1ethyl2(1H)quinolinylidene)1,3pentadienyl), iodide
• 1,1 inverted exclamation marka-Diethyl-2,2 inverted exclamation marka-dicarbocyanine iodide

• MDL： MFCD00041998
• Inchi： 1S/C27H27N2.HI/c1-3-28-24(20-18-22-12-8-10-16-26(22)28)14-6-5-7-15-25-21-19-23-13-9-11-17-27(23)29(25)4-2;/h5-21H,3-4H2,1-2H3;1H/q+1;/p-1
• InChI Key： ZFYDGPJXMYCXNV-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(CC)C(/C=C/C=C/C=C2\C=CC3C=CC=CC=3N\2CC)=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 506.12200
• Monoisotopic Mass: 506.12190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 7.1

Experimental Properties

• Color/Form: Not available
• Density: 1.3509 (estimate)
• Melting Point: 263-265 °C (lit.)
• PSA: 8.81000
• LogP: 2.45700
• Solubility: Not available

Quinolinium,1-ethyl-2-[5-(1-ethyl-2(1H)-quinolinylidene)-1,3-pentadien-1-yl]-, iodide (1:1) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S24/25; S36; S26
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38